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Compound of Interest

Compound Name: Chloraniformethan

Cat. No.: B1217149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway and

precursors for Chloraniformethan, an antifungal agent commonly known as Imazalil. The

document details the chemical reactions, intermediates, and experimental protocols involved in

its production, supported by quantitative data and visual diagrams to facilitate understanding

and replication in a research and development setting.

Chemical Identity and Properties
Chloraniformethan is chemically identified as 1-[2-(2,4-dichlorophenyl)-2-(2-

propenyloxy)ethyl]-1H-imidazole, with the CAS Number 35554-44-0. It is also known by other

synonyms such as Enilconazole and Chloramizol.[1] Imazalil is a systemic fungicide that works

by inhibiting the biosynthesis of ergosterol, a crucial component of fungal cell membranes.[2]

Physicochemical Properties of Imazalil:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1217149?utm_src=pdf-interest
https://www.benchchem.com/product/b1217149?utm_src=pdf-body
https://www.benchchem.com/product/b1217149?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Imazalil
https://www.hb-p.com/article/imazalil-for-fruit-freshguard/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₄H₁₄Cl₂N₂O

Molecular Weight 297.18 g/mol

Appearance Slightly yellow to brown solidified oil

Melting Point 52.7 °C

Boiling Point >340 °C

Vapor Pressure 0.158 mPa (20 °C)

Water Solubility 0.18 g/L (pH 7.6, 20 °C)

LogP 3.82

Sources:[1][2][3]

Synthesis Pathway Overview
The synthesis of Imazalil is a multi-step process that typically starts from 2',4'-

dichloroacetophenone. The general pathway involves the introduction of the imidazole moiety

followed by reduction of the ketone and subsequent O-alkylation with an allyl halide.

A visual representation of the primary synthesis pathway is provided below:
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2',4'-Dichloroacetophenone

1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethan-1-one

Step 1
+ Imidazole

(N-Alkylation)

1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Step 2
+ NaBH₄ or KBH₄

(Reduction)

Imazalil
(1-[2-(2,4-Dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole)

Step 3
+ Allyl bromide
(O-Alkylation)
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Synthesis
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Analysis

Starting Materials
(2',4'-Dichloroacetophenone, Imidazole)

Step 1: N-Alkylation

Intermediate 1
(Ketone)

Step 2: Reduction

Intermediate 2
(Alcohol)

Step 3: O-Alkylation

Crude Imazalil

Column Chromatography / Recrystallization

NMR Spectroscopy Mass Spectrometry IR Spectroscopy

Pure Imazalil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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